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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropyl adipate is a versatile diester that serves as a valuable multifunctional ingredient in

cosmetic and pharmaceutical formulations. As the ester of n-propyl alcohol and adipic acid, it is

a clear, colorless, and practically odorless liquid. Its inherent properties as a non-occlusive

emollient, a potent solvent, and a texture enhancer make it a compelling choice for a wide

range of topical products. This document provides detailed application notes, experimental

protocols, and quantitative data to guide researchers, scientists, and drug development

professionals in effectively utilizing dipropyl adipate in their formulations. Its primary functions

include improving the sensory profile of products by imparting a light, non-greasy feel,

enhancing spreadability, and effectively dissolving active ingredients and UV filters.[1][2][3]

Physicochemical and Sensory Properties
Dipropyl adipate is characterized by its low viscosity and excellent spreading capabilities,

which contribute to a desirable sensory experience in topical formulations.[2][4] Its ability to

reduce the tackiness of heavier emollients makes it particularly suitable for creating elegant

and lightweight textures.[3]

Table 1: Physicochemical Properties of Dipropyl Adipate
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Property Value Reference

Appearance Clear, colorless liquid [5]

Odor Mild, alcoholic [6]

Solubility

Soluble in alcohols, glycols,

ketones, esters, aromatic and

aliphatic solvents, mineral and

vegetable oils. Insoluble in

water.[4]

Specific Gravity (20°C) 0.979 - 0.983 [6]

Refractive Index (20°C) 1.429 - 1.433 [6]

Boiling Point 273 - 274 °C [6]

Melting Point -15.7 °C [6]

Flash Point 122.78 °C [6]

Viscosity (303K - 333K) 1.3 - 8.3 mPa·s [7][8]

Table 2: Comparative Sensory Performance of Emollients

Sensory
Attribute

Dipropyl
Adipate

Isodecyl
Neopentanoat
e

Isocetyl
Stearate

Octyldodecyl
Stearoyl
Stearate

Initial Spreading High Medium-High Medium Low

Skin Feel After

Application
Light, Dry Light, Dry Medium Heavy

Residue After

Spreading
Very Low Low Medium High

Tackiness Non-tacky Low Medium High

Shine Low Low-Medium Medium High
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(Data adapted from in-vivo sensory evaluation studies comparing multiple emollients.)

Key Applications and Formulation Considerations
Emollient in Skin Care
Dipropyl adipate is an excellent emollient for daily wear lotions, creams, and serums where a

light, non-greasy after-feel is desired.[2] It forms a non-occlusive film on the skin, which helps

to reduce moisture loss while allowing the skin to breathe.

Solvent for UV Filters in Sunscreens
A significant application of dipropyl adipate is as a solvent for solid organic UV filters, such as

avobenzone and oxybenzone.[9][10] Its high polarity may also contribute to the

photostabilization of avobenzone.[9] The use of dipropyl adipate can lead to sunscreen

formulations that are not only effective but also possess a more pleasing aesthetic and lighter

skin feel.[3]

Table 3: Solubility of Common Cosmetic Ingredients
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Ingredient Solvent Solubility Reference

Avobenzone Octinoxate Up to 26% [10]

Avobenzone Homosalate 19% [10]

Avobenzone Octyl Salicylate 21% [10]

Avobenzone

Isopropanol, DMSO,

Decyl Oleate,

Capric/Caprylic

Triglyceride, other oils

Soluble [11][12]

Oxybenzone Organic Solvents Readily Soluble [13]

Retinyl Palmitate
Chloroform, Ether,

Vegetable Oils
Soluble [6][14]

Retinyl Palmitate Alcohol Slightly Soluble [6][14]

Vitamin E Acetate
Hydrocarbons,

Alcohols, Fats, Oils
Soluble [15]

Vitamin E Acetate Propylene Glycol Soluble [2]

Note: While specific solubility data for dipropyl adipate is not extensively published in a

comparative table format, its widespread use in sunscreens as a solvent for UV filters indicates

good solvency for these compounds.

Experimental Protocols
Protocol 1: Preparation of an Oil-in-Water (O/W)
Sunscreen Lotion (SPF 30)
This protocol outlines the preparation of a broad-spectrum SPF 30 sunscreen lotion utilizing

dipropyl adipate as a primary solvent for the UV filters and as an emollient to achieve a light,

non-greasy feel.
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Manufacturing Process

Phase A (Water Phase)
- Deionized Water

- Glycerin
- Disodium EDTA
- Xanthan Gum

Heat Phase A to 75°C

Phase B (Oil Phase)
- Dipropyl Adipate

- Avobenzone
- Octinoxate
- Octisalate

- Cetearyl Alcohol
- Glyceryl Stearate

Heat Phase B to 75°C

Phase C (Cool-Down Phase)
- Phenoxyethanol

- Vitamin E Acetate

Add Phase C
Add Phase B to Phase A
under homogenization Cool to 40°C Mix until uniform

Setup

Evaluation
Data Analysis

Panelist Selection
& Training

(10-15 trained panelists)

Standardized Application
(0.5 mL on forearm)

Sample Preparation
- Formulation with Dipropyl Adipate

- Control Formulation
- Blinding and Randomization

Initial Evaluation (t=0)
- Spreadability

- Initial Absorption

After-feel Evaluation (t=2 min)
- Greasiness
- Tackiness
- Softness

Data Collection
(Standardized Scorecard)

Statistical Analysis
(ANOVA) Generate Sensory Profile
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Storage Conditions

Evaluation at Intervals (0, 1, 2, 3 months)

Prepare Emulsion Samples

Room Temperature
(25°C / 60% RH)

High Temperature
(40°C / 75% RH)

Freeze-Thaw Cycles
(-10°C to 25°C)

Centrifugation
(3000 rpm, 30 min at 50°C)

Visual Assessment
(Color, Odor, Phase Separation)

Immediate Assessment

Physicochemical Tests
(pH, Viscosity)

Microscopic Examination
(Droplet Size)

Assess Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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